Cas no 29602-51-5 (2-methylbutane-1,2,3-triol)

• Product Name: 2-methylbutane-1,2,3-triol
• CAS No: 29602-51-5
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• CID: 4644045
• PubChem ID: 22600970
• Update Time: 2025-06-09

2-methylbutane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Butanetriol, 2-methyl-
• 2-methylbutane-1,2,3-triol

• Inchi： 1S/C5H12O3/c1-4(7)5(2,8)3-6/h4,6-8H,3H2,1-2H3
• InChI Key： JUKWFOVSARANHP-UHFFFAOYSA-N
• SMILES： C(O)C(C)(O)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-methylbutane-1,2,3-triol

Chemical Profile of 2-methylbutane-1,2,3-triol (CAS No. 29602-51-5)

2-methylbutane-1,2,3-triol, identified by the Chemical Abstracts Service Number (CAS No.) 29602-51-5, is a triol compound with a unique molecular structure that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, featuring a branched four-carbon backbone substituted with three hydroxyl (-OH) groups, exhibits distinct chemical properties and potential applications that make it a subject of interest for synthetic chemists and biologists alike.

The molecular formula of 2-methylbutane-1,2,3-triol is C₅H₁₀O₃, reflecting its composition of five carbon atoms, ten hydrogen atoms, and three oxygen atoms. The presence of three hydroxyl functional groups introduces multiple sites for hydrogen bonding and reactivity, making this compound a versatile intermediate in organic synthesis. Its structural motif, which combines a branched aliphatic chain with multiple hydroxyl groups, is reminiscent of polyols commonly found in natural products and synthetic polymers.

In recent years, the study of polyhydroxy alkanes has seen considerable advancements due to their role as precursors in the synthesis of bio-based materials and pharmaceuticals. 2-methylbutane-1,2,3-triol stands out as a promising candidate for such applications due to its ability to undergo various chemical transformations, including esterification, etherification, and oxidation reactions. These properties have made it a valuable building block in the development of novel compounds with potential applications in drug discovery and material science.

One of the most compelling aspects of 2-methylbutane-1,2,3-triol is its potential as a chiral building block. The presence of multiple stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are crucial in pharmaceuticals where stereochemistry often dictates biological activity. Recent research has demonstrated the utility of 2-methylbutane-1,2,3-triol in constructing complex cyclic ethers and polyols through asymmetric synthesis pathways. These advancements highlight its significance as a scaffold for developing enantiomerically enriched molecules with tailored biological properties.

The compound's solubility profile also contributes to its attractiveness in synthetic applications. 2-methylbutane-1,2,3-triol exhibits moderate solubility in both polar and non-polar solvents, facilitating its use in a wide range of reaction conditions. This characteristic is particularly advantageous in pharmaceutical synthesis, where compatibility with various reaction media is essential for achieving high yields and purity.

From a biochemical perspective, the hydroxyl groups in 2-methylbutane-1,2,3-triol can participate in hydrogen bonding interactions with biological targets such as enzymes and receptors. This feature has prompted investigations into its potential as a ligand or modulator in drug design. For instance, derivatives of this compound have been explored as inhibitors or activators of certain metabolic enzymes due to their ability to mimic natural substrates or interfere with enzyme-substrate binding.

The synthesis of 2-methylbutane-1,2,3-triol has been optimized through various methodologies to enhance yield and scalability. One notable approach involves the reduction of corresponding ketones or aldehydes followed by selective hydroxyl group introduction via catalytic hydrogenation or oxidation processes. Recent studies have also explored biocatalytic routes using engineered enzymes to produce this compound with minimal environmental impact. Such green chemistry approaches align with the growing emphasis on sustainable practices in chemical manufacturing.

The applications of 2-methylbutane-1,2,3-triol extend beyond pharmaceuticals into the realm of materials science. Its polyol nature makes it suitable for polymerization reactions leading to biodegradable plastics or hydrogels. These materials are increasingly sought after for their environmental benefits and potential use in medical implants or wound dressings. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

In conclusion, 2-methylbutane-1 23-triol (CAS No. 29602-51-5) represents a fascinating molecule with diverse chemical properties and potential applications. Its role as a synthetic intermediate, chiral building block, biochemical modulator, and material precursor underscores its importance in contemporary research. As advancements continue in organic synthesis and biotechnology, the utility of this compound is expected to expand further, contributing to innovations across multiple scientific disciplines.